{1-[(5-bromofuran-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

• IUPAC Name: [1-[(5-bromofuran-2-yl)methyl]triazol-4-yl]methanamine
• InChI: InChI=1S/C8H9BrN4O/c9-8-2-1-7(14-8)5-13-4-6(3-10)11-12-13/h1-2,4H,3,5,10H2
• InChI Key: NUWMZBOODHRHKI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)CN2C=C(N=N2)CN
• Molecular Formula: C8H9BrN4O
• Molecular Weight: 257.09 g/mol

Description

{1-[(5-bromofuran-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine}, or 5-bromo-N-methyl-1H-1,2,3-triazol-4-amine, is a compound that has been studied for its wide range of potential applications in scientific research. It has been used in a variety of experiments, including those involving organic synthesis, medicinal chemistry, and drug discovery. This compound has been found to possess a number of advantageous properties, such as its high solubility, stability, and reactivity.

Scientific Research Applications

5-bromo-N-methyl-1H-1,2,3-triazol-4-amine has been widely used in scientific research. It has been used in the synthesis of various compounds, such as heterocyclic compounds and polycyclic aromatic compounds. It has also been used in medicinal chemistry, as it can be used to synthesize a variety of drugs. Furthermore, it has been used in drug discovery, as it can be used to synthesize novel drugs with potentially useful properties.

Mechanism of Action

Furan derivatives

The compound contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. Furan derivatives are found in a wide range of biologically active compounds, including certain types of pharmaceuticals and natural products .

Triazoles

The compound also contains a 1,2,3-triazole ring, which is a five-membered ring containing two carbon atoms and three nitrogen atoms. Triazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties .

Advantages and Limitations for Lab Experiments

5-bromo-N-methyl-1H-1,2,3-triazol-4-amine has a number of advantages for use in lab experiments. It is highly soluble in water, making it easy to use in a variety of experiments. It is also highly stable and reactive, making it a useful reagent for a variety of organic synthesis reactions. However, it is important to note that it is a hazardous substance and should be handled with care.

Future Directions

The potential applications of 5-bromo-N-methyl-1H-1,2,3-triazol-4-amine are still being explored. Possible future directions for research include further studies on its mechanism of action and potential biochemical and physiological effects. Additionally, further research could be done on its use in organic synthesis, medicinal chemistry, and drug discovery. Finally, further research could be done to explore its potential applications in other fields, such as materials science and nanotechnology.